Cas no 2034571-92-9 (4-(dimethylamino)-8-methylpyrido[2,3-d]pyrimidin-7(8H)-one)

• Product Name: 4-(dimethylamino)-8-methylpyrido[2,3-d]pyrimidin-7(8H)-one
• CAS No: 2034571-92-9
• MF: C₁₀H₁₂N₄O
• MW: 204.2285
• CID: 5354410
• Update Time: 2025-08-05

4-(dimethylamino)-8-methylpyrido[2,3-d]pyrimidin-7(8H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-8-methylpyrido[2,3-d]pyrimidin-7-one
• 4-(dimethylamino)-8-methylpyrido[2,3-d]pyrimidin-7(8H)-one

• Inchi： 1S/C10H12N4O/c1-13(2)9-7-4-5-8(15)14(3)10(7)12-6-11-9/h4-6H,1-3H3
• InChI Key： KURLZIMJCYXISN-UHFFFAOYSA-N
• SMILES： O=C1C([H])=C([H])C2C(=NC([H])=NC=2N1C([H])([H])[H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 289
• XLogP3: 0.6
• Topological Polar Surface Area: 49.3

Additional information on 4-(dimethylamino)-8-methylpyrido[2,3-d]pyrimidin-7(8H)-one

4-(Dimethylamino)-8-Methylpyrido[2,3-d]Pyrimidin-7(8H)-One: A Comprehensive Overview

The compound 4-(dimethylamino)-8-methylpyrido[2,3-d]pyrimidin-7(8H)-one, identified by the CAS number CAS No. 2034571-92-9, is a structurally complex heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their unique electronic properties and biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(dimethylamino)-8-methylpyrido[2,3-d]pyrimidin-7(8H)-one. Researchers have employed multi-component reactions and microwave-assisted synthesis to optimize the production process, ensuring high yields and purity. The incorporation of the dimethylamino group at position 4 and the methyl group at position 8 significantly influences the compound's electronic properties and reactivity.

The structural uniqueness of CAS No. 2034571-92-9 lies in its fused pyridine and pyrimidine rings, which create a rigid framework conducive to various chemical transformations. This framework allows for easy functionalization, making it a versatile building block in organic synthesis.

In terms of applications, 4-(dimethylamino)-8-methylpyrido[2,3-d]pyrimidin-7(8H)-one has shown promise in drug discovery programs targeting cancer and neurodegenerative diseases. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

The compound's photophysical properties have also been explored for applications in optoelectronics and sensors. Its absorption and emission characteristics make it a candidate for use in organic light-emitting diodes (OLEDs) and fluorescence-based biosensors.

Recent research has focused on the green chemistry aspects of synthesizing CAS No. 2034571-92-9. By utilizing renewable feedstocks and catalytic systems, scientists aim to develop more sustainable production methods that align with global environmental goals.

In conclusion, 4-(dimethylamino)-8-methylpyrido[2,3-d]pyrimidin-7(8H)-one represents a valuable addition to the arsenal of heterocyclic compounds with diverse applications across multiple disciplines.